Cas no 105946-79-0 ((o-Nitrophenyl)-p-benzoquinone)

• Product Name: (o-Nitrophenyl)-p-benzoquinone
• CAS No: 105946-79-0
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• CID: 1061199
• PubChem ID: 4737553
• Update Time: 2025-07-10

(o-Nitrophenyl)-p-benzoquinone Chemical and Physical Properties

Names and Identifiers

• (o-Nitrophenyl)-p-benzoquinone
• (2-nitro-phenyl)-[1,4]benzoquinone
• (o-Nitrophenyl)-p-be
• 2-(4-(4-Nitrophenyl)butan-2-ylaMino)-1-(4-Methoxyphenyl)ethanol Hydrochloride
• 2-?(2-?nitrophenyl)?-2,?5-?Cyclohexadiene-?1,?4-?dione
• 2-(2-nitrophenyl)cyclohexa-2,5-diene-1,4-dione
• 2-(2-Nitrophenyl)-2,5-cyclohexadiene-1,4-dione
• DA-29001
• 2'-Nitro-[1,1'-biphenyl]-2,5-dione
• 105946-79-0
• AKOS002663168

• Inchi： 1S/C12H7NO4/c14-8-5-6-12(15)10(7-8)9-3-1-2-4-11(9)13(16)17/h1-7H
• InChI Key： ARIXMRYIRAVZJZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=C1C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03750770g/mol
• Monoisotopic Mass: 229.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.066 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (o-Nitrophenyl)-p-benzoquinone

Research Brief on (o-Nitrophenyl)-p-benzoquinone (CAS: 105946-79-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound (o-Nitrophenyl)-p-benzoquinone (CAS: 105946-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of (o-Nitrophenyl)-p-benzoquinone as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel quinone-based inhibitors targeting oxidative stress-related pathways. The compound's ability to undergo redox cycling and generate reactive oxygen species (ROS) has been exploited in the design of pro-oxidant therapies for cancer, particularly in combination with existing chemotherapeutic agents.

In the realm of antimicrobial research, (o-Nitrophenyl)-p-benzoquinone has shown promising activity against drug-resistant bacterial strains. A recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibition of bacterial efflux pumps, a major mechanism of antibiotic resistance. The study employed molecular docking simulations and in vitro assays to elucidate structure-activity relationships, providing valuable insights for future antibiotic development.

The compound's electrochemical properties have also been explored for biosensing applications. Researchers at the University of Tokyo (2023) developed a novel electrochemical sensor utilizing (o-Nitrophenyl)-p-benzoquinone as a redox mediator for the detection of biomarkers associated with neurodegenerative diseases. This innovation demonstrates the compound's potential in diagnostic technologies, with reported detection limits in the picomolar range.

From a toxicological perspective, recent investigations have focused on understanding the compound's metabolic fate and potential safety concerns. A 2024 toxicokinetic study published in Chemical Research in Toxicology employed advanced LC-MS techniques to identify major metabolites and assess their biological activity. These findings are crucial for guiding the compound's further development as a therapeutic agent or research tool.

Looking forward, several research groups are exploring the incorporation of (o-Nitrophenyl)-p-benzoquinone into more complex molecular architectures. A particularly promising direction involves its use in PROTAC (Proteolysis Targeting Chimera) technology, where its redox-active properties could be harnessed for targeted protein degradation. Preliminary results from these studies suggest potential applications in oncology and inflammatory diseases.

In conclusion, (o-Nitrophenyl)-p-benzoquinone (CAS: 105946-79-0) continues to emerge as a valuable scaffold in chemical biology and medicinal chemistry. Its diverse applications span from therapeutic development to diagnostic technologies, with ongoing research uncovering new potential uses. As our understanding of its mechanisms and structure-activity relationships deepens, this compound is likely to play an increasingly important role in addressing current challenges in biomedicine.